Cas no 24893-35-4 (2,3-Dimethyl-1,3-butanediol)

• Product Name: 2,3-Dimethyl-1,3-butanediol
• CAS No: 24893-35-4
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 913361
• PubChem ID: 12478167
• Update Time: 2025-04-19

2,3-Dimethyl-1,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-butanediol, 2,3-dimethyl-
• 3-hydroxy-2,3-dimethyl-1-butanol
• 24893-35-4
• SCHEMBL4310439
• ITZWYSUTSDPWAQ-UHFFFAOYSA-N
• 2,3-dimethylbutane-1,3-diol
• 2,3-dimethyl-1,3-butanediol
• EN300-7040370
• 2,3-Dimethyl-1,3-butanediol

• Inchi： 1S/C6H14O2/c1-5(4-7)6(2,3)8/h5,7-8H,4H2,1-3H3
• InChI Key： ITZWYSUTSDPWAQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)CO

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46